amarouciaxanthin A
amarouciaxanthin A
Brand Name:
Vulcanchem
CAS No.:
100667-78-5
VCID:
VC0216653
InChI:
InChI=1S/C40H54O5/c1-28(17-13-18-30(3)21-22-36-37(6,7)24-34(42)26-39(36,10)44)15-11-12-16-29(2)19-14-20-31(4)35(43)27-40(45)32(5)23-33(41)25-38(40,8)9/h11-21,23,34,42,44-45H,24-27H2,1-10H3/b12-11+,17-13+,19-14+,28-15+,29-16+,30-18+,31-20+
SMILES:
CC1=CC(=O)CC(C1(CC(=O)C(=CC=CC(=CC=CC=C(C)C=CC=C(C)C=C=C2C(CC(CC2(C)O)O)(C)C)C)C)O)(C)C
Molecular Formula:
C9H7BrN2S
Molecular Weight:
614.9 g/mol
amarouciaxanthin A
CAS No.: 100667-78-5
Main Products
VCID: VC0216653
Molecular Formula: C9H7BrN2S
Molecular Weight: 614.9 g/mol
| CAS No. | 100667-78-5 |
|---|---|
| Product Name | amarouciaxanthin A |
| Molecular Formula | C9H7BrN2S |
| Molecular Weight | 614.9 g/mol |
| Standard InChI | InChI=1S/C40H54O5/c1-28(17-13-18-30(3)21-22-36-37(6,7)24-34(42)26-39(36,10)44)15-11-12-16-29(2)19-14-20-31(4)35(43)27-40(45)32(5)23-33(41)25-38(40,8)9/h11-21,23,34,42,44-45H,24-27H2,1-10H3/b12-11+,17-13+,19-14+,28-15+,29-16+,30-18+,31-20+ |
| Standard InChIKey | NBAOGGCOLYTLDU-XFULSKPLSA-N |
| Isomeric SMILES | CC1=CC(=O)CC(C1(CC(=O)/C(=C/C=C/C(=C/C=C/C=C(\C)/C=C/C=C(\C)/C=C=C2C(CC(CC2(C)O)O)(C)C)/C)/C)O)(C)C |
| SMILES | CC1=CC(=O)CC(C1(CC(=O)C(=CC=CC(=CC=CC=C(C)C=CC=C(C)C=C=C2C(CC(CC2(C)O)O)(C)C)C)C)O)(C)C |
| Canonical SMILES | CC1=CC(=O)CC(C1(CC(=O)C(=CC=CC(=CC=CC=C(C)C=CC=C(C)C=C=C2C(CC(CC2(C)O)O)(C)C)C)C)O)(C)C |
| Synonyms | (6S,3'S,5'R,6'R)-6,3',5'-trihydroxy-4,5,6',7'-tetradehydro-7,8,5',6'-tetrahydro-beta,beta-carotene-3,8-dione amarouciaxanthin A |
| PubChem Compound | 6439223 |
| Last Modified | Nov 11 2021 |
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